Cas no 351334-92-4 (2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid)

• Product Name: 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid
• CAS No: 351334-92-4
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD01893053
• CID: 919926
• PubChem ID: 3147162
• Update Time: 2025-06-08

2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid
• 2-(4-hydroxybutyl)-1,3-dioxoisoindole-5-carboxylic acid
• AC1MK1C5
• CCG-16537
• CTK4H3726
• MolPort-001-991-669
• EU-0038059
• 2-(4-Hydroxybutyl)-1,3-dioxoisoindoline-5-carboxylicacid
• DTXSID70389854
• 2-(4-hydroxybutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 1H-isoindole-5-carboxylic acid, 2,3-dihydro-2-(4-hydroxybutyl)-1,3-dioxo-
• SB65965
• 2-(4-Hydroxybutyl)-1,3-dioxoisoindoline-5-carboxylic acid
• 351334-92-4
• AKOS000300481
• MTXPYNXNPDHNCU-UHFFFAOYSA-N
• 2-(4-Hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• SCHEMBL11723011

• MDL： MFCD01893053
• Inchi： 1S/C13H13NO5/c15-6-2-1-5-14-11(16)9-4-3-8(13(18)19)7-10(9)12(14)17/h3-4,7,15H,1-2,5-6H2,(H,18,19)
• InChI Key： MTXPYNXNPDHNCU-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CCCCO)=O

Computed Properties

• Exact Mass: 263.07900
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.91000
• LogP: 0.69120

2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid

Introduction to 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid (CAS No. 351334-92-4)

2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid, identified by the chemical compound code CAS No. 351334-92-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoindole core with functional groups that enhance its reactivity and potential biological activity. The presence of both hydroxy and carboxylic acid functionalities makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The isoindole scaffold is a privileged structure in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. The specific arrangement of atoms in 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid contributes to its distinct electronic and steric properties, which can be exploited to modulate interactions with biological targets. The dioxo (or ketone) group at the 1-position introduces electrophilic centers, facilitating nucleophilic additions, while the hydroxy-butyl side chain provides a hydrophilic extension that can influence solubility and metabolic stability. Together, these features make the compound a valuable building block for drug discovery programs targeting various diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of molecules like 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid. Molecular docking studies have shown that this compound can interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its structural motif is reminiscent of known bioactive compounds used in treating neurological disorders, suggesting potential applications in this therapeutic area as well.

In vitro studies have begun to explore the biochemical effects of derivatives of CAS No. 351334-92-4. Researchers have observed that certain modifications to the hydroxy-butyl chain can enhance binding affinity to specific protein targets without compromising overall bioavailability. This balance is critical for developing drugs that are both effective and safe for clinical use. The carboxylic acid group also offers opportunities for further derivatization through esterification or amidation, allowing for fine-tuning of physicochemical properties such as lipophilicity and ionization state.

The synthesis of 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid represents a significant achievement in synthetic organic chemistry. Traditional methods involve multi-step reactions starting from commercially available precursors like isoindole derivatives and hydroxylated alkanes. Modern approaches have leveraged catalytic systems to improve yields and reduce environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the isoindole ring system efficiently. These innovations not only streamline production but also align with green chemistry principles by minimizing waste and hazardous byproducts.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty materials. Its heterocyclic core is structurally analogous to compounds used as intermediates in crop protection agents, suggesting possible roles in developing novel pesticides or herbicides. Furthermore, the unique combination of functional groups could make it useful in material science applications where both hydrophilic and hydrophobic properties are required.

As research continues to uncover new biological pathways and therapeutic targets, compounds like CAS No. 351334-92-4 will remain at the forefront of drug discovery efforts. Collaborative initiatives between academic researchers and industry scientists are essential for translating laboratory findings into viable clinical candidates. The growing emphasis on personalized medicine also highlights the importance of having a diverse arsenal of molecular building blocks like this one to tailor treatments to individual patient needs.

Future directions for studying 2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid may include exploring its role as a scaffold for covalent inhibitors—molecules designed to bind irreversibly to target proteins—potentially offering longer-lasting therapeutic effects compared to traditional small-molecule drugs. Additionally, investigating its behavior in vivo will provide insights into its distribution patterns and potential side effects before moving into human trials.

In conclusion,2-(4-hydroxy-butyl)-1,3-dioxo-2,3-dihydro-1 H-isoindole-5-carboxylic acid (CAS No. 351334-92-4) exemplifies how structurally complex organic molecules can serve as springboards for innovation across multiple scientific disciplines. Its unique blend of functional groups and bioactive potential positions it as a cornerstone compound in contemporary medicinal chemistry research—a testament to the relentless pursuit of new knowledge that drives advancements in human health.